2-(2-(indolin-1-yl)-2-oxoethyl)-8-(p-tolyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The molecule is a complex organic compound with multiple functional groups. It contains an indolin-2-one moiety, which is a versatile structural motif found in a variety of biologically significant natural products . It also contains a triazine ring, which is a six-membered ring with three nitrogen atoms, commonly found in various pharmaceuticals and agrochemicals.
Scientific Research Applications
1. Synthesis and Structural Analysis
- The compound is involved in reactions like condensation with isatins, leading to the formation of new derivatives with distinct structural configurations. For example, a study by Vasilevskii et al. (2010) described the condensation of a similar compound with isatins, yielding new diones and discovering a new conglomerate through X-ray diffraction study (Vasilevskii et al., 2010).
2. Synthesis of Drug-like Heterocyclic Scaffold
- Tzvetkov et al. (2012) discussed the synthesis of dihydroimidazo[5,1-c][1,2,4]triazine-3,6(2H,4H)-dione derivatives, showcasing a method for preparing these compounds that could be applied to 2-(2-(indolin-1-yl)-2-oxoethyl)-8-(p-tolyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione. This synthesis allows for broad structural variation in creating new drug-like compounds (Tzvetkov et al., 2012).
3. Formation of Novel Derivatives
- Gazieva et al. (2014) demonstrated the diastereoselective synthesis of related compounds through procedures like aldol-crotonic condensation. These processes lead to the creation of novel derivatives of this compound (Gazieva et al., 2014).
4. Advanced Organic Synthesis Techniques
- The compound is involved in advanced organic synthesis techniques like Diels-Alder reactions, as discussed by Wasilewska et al. (2011), who explored the reactions of similar 1,2,4-triazine derivatives with azadienophiles (Wasilewska et al., 2011).
5. Use in Heterocyclic Synthesis
- Al-Omran and El-Khair (2006) studied the use of similar compounds as building blocks in synthesizing novel heterocyclic compounds, demonstrating the versatility of these chemicals in creating diverse molecular structures (Al-Omran & El-Khair, 2006).
6. Investigating Structural Rearrangements
- Gazieva et al. (2015) developed a method for synthesizing imidazo[4,5-e]thiazolo[2,3-c]-1,2,4-triazine-2,8(3H,7H)-diones, showcasing the potential for structural rearrangements in similar compounds (Gazieva et al., 2015).
Mechanism of Action
Properties
IUPAC Name |
2-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-8-(4-methylphenyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N5O3/c1-15-6-8-17(9-7-15)24-12-13-26-20(29)21(30)27(23-22(24)26)14-19(28)25-11-10-16-4-2-3-5-18(16)25/h2-9H,10-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFGOMPPVWDYPBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)N4CCC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.